![molecular formula C14H17N3O5 B1417639 ethyl N-{2-[2-(4-methoxyphenyl)hydrazono]-3-oxobutanoyl}carbamate CAS No. 477854-29-8](/img/structure/B1417639.png)
ethyl N-{2-[2-(4-methoxyphenyl)hydrazono]-3-oxobutanoyl}carbamate
Overview
Description
“Ethyl N-{2-[2-(4-methoxyphenyl)hydrazono]-3-oxobutanoyl}carbamate” is a chemical compound with the CAS Number: 477854-29-8 . It has a molecular weight of 307.31 and its IUPAC name is ethyl (2Z)-2- [ (4-methoxyphenyl)hydrazono]-3-oxobutanoylcarbamate . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H17N3O5/c1-4-22-14 (20)15-13 (19)12 (9 (2)18)17-16-10-5-7-11 (21-3)8-6-10/h5-8,16H,4H2,1-3H3, (H,15,19,20)/b17-12- . This code provides a standard way to encode the compound’s molecular structure .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 307.31 . It is solid in its physical form .
Scientific Research Applications
Directed Lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-Butyl [2-(4-Methoxyphenyl)ethyl]carbamate
This study discusses the lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate. The lithiation occurs on nitrogen and ortho to the directing metalating group, producing high yields of substituted products, which could be significant in the synthesis of various organic compounds (Smith, El‐Hiti, & Alshammari, 2013).
Antimitotic Agents and Chiral Isomers
This research focuses on the metabolism of ethyl [5-amino-1,2-dihydro-2-methyl-3-phenylpyrido[3,4-b]pyrazin-7 - yl]carbamate in mice, leading to hydroxylated and methoxy derivatives. The synthesized isomers showed significant activity in various biological systems (Temple & Rener, 1992).
A New Cinnoline Ring Construction
This paper presents a novel synthesis of 4-hydroxycinnoline-3-carboxylate derivatives. It involves the reaction of ethyl 2-diazo-3-(2, 4, 5-triflurophenyl)-3-oxopropionates with tri-n-butylphosphine, yielding various fluorinated cinnoline derivatives. This method offers an efficient route for the synthesis of cinnoline-based compounds (Miyamoto & Matsumoto, 1988).
Phytoene Desaturase Inhibition by O-(2-Phenoxy)ethyl-N-aralkylcarbamates
This research examines the inhibition of carotenoid biosynthesis by specific carbamates. The study synthesized and tested various analogues for their inhibitory effect, finding that certain compounds displayed strong inhibitory activity comparable to established inhibitors (Ohki et al., 2003).
Conformational Aspects of Diethyl 2-[3-{2-(Aminocarbonyl)hydrazono}-1-(4-Methoxyphenyl)-3-Phenylpropyl]malonate
This study explores the conformational characteristics of diethyl 2-[3-{2-(aminocarbonyl)hydrazono}-1-(4-methoxyphenyl)-3-phenylpropyl]malonate in solid and solution states. It offers insights into the structure and stability of such compounds, which could be relevant in material science and pharmaceuticals (Saravanan, Muthusubramanian, & Polborn, 2005).
Diverse Trifluoromethyl Heterocycles from a Single Precursor
This paper describes the use of ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate as a precursor for synthesizing various trifluoromethyl heterocycles. These heterocycles have potential applications in pharmaceuticals and agrochemicals (Honey et al., 2012).
Study of Physico-Chemical Properties of Potential Beta-Adrenolytics
This research investigates the physico-chemical properties of 2-hydroxy-3-[2-(4-methoxyphenyl)ethylamino]propyl-4-[(alkoxycarbonyl)amino]benzoates. The study aims to understand the relationship between the structure and biological activity of these compounds (Stankovicová et al., 2014).
Carcinogenicity of Alcoholic Beverages
This paper is a review of the carcinogenicity of alcoholic beverages and ethyl carbamate, a common contaminant in fermented foods and beverages. The study highlights the importance of understanding the health implications of such compounds (Baan et al., 2007).
Safety and Hazards
The safety information available indicates that this compound has some hazards associated with it. The GHS pictograms indicate a signal word of “Warning” and hazard statements of H302, H312, H332 . These statements correspond to hazards related to harmful if swallowed, harmful in contact with skin, and harmful if inhaled .
Properties
IUPAC Name |
ethyl N-[3-hydroxy-2-[(4-methoxyphenyl)diazenyl]but-2-enoyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5/c1-4-22-14(20)15-13(19)12(9(2)18)17-16-10-5-7-11(21-3)8-6-10/h5-8,18H,4H2,1-3H3,(H,15,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIZCSAMAYKLUOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC(=O)C(=C(C)O)N=NC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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